Physical Property Differentiation: Purity and LogP Benchmarking Against Closest Analogs
In the absence of extensive biological profiling data, the parity in commercially available purity and the distinct predicted LogP value provide initial, verifiable differentiation for procurement decisions. The target compound is supplied at 95% purity , consistent with its direct structural analog 3-[1-(2-Hydroxypropylamino)ethyl]benzonitrile (CAS 1158071-13-6), which is also available at a minimum 95% purity . However, the target compound's predicted LogP of 1.53 is a consequence of its para-cyano substitution, which differs from the meta-substituted regioisomer, leading to altered polarity and chromatographic behavior.
| Evidence Dimension | Commercial Purity and Predicted Lipophilicity |
|---|---|
| Target Compound Data | Purity: 95%; Predicted LogP: 1.53 |
| Comparator Or Baseline | 3-[1-(2-Hydroxypropylamino)ethyl]benzonitrile (CAS 1158071-13-6): Purity ≥95%; Predicted LogP data not publicly available for direct comparison but expected to differ based on regioisomerism. |
| Quantified Difference | Purity parity; LogP difference implied by regioisomerism but not numerically quantifiable from available sources. |
| Conditions | Technical datasheet specifications and computational property predictions. |
Why This Matters
For procurement, the matched purity ensures no compromise in starting material quality, while the defined and differentiated LogP value is critical for predicting solubility, permeability, and chromatographic retention in downstream synthetic and analytical workflows.
